![molecular formula C16H15NO2S3 B6477663 N-(2-{[2,2'-bithiophene]-5-yl}ethyl)benzenesulfonamide CAS No. 2640977-20-2](/img/structure/B6477663.png)
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzenesulfonamide derivatives are organic compounds containing a sulfonamide group that is S-linked to a benzene ring . They have been used in various fields due to their wide range of biological activities .
Synthesis Analysis
While specific synthesis methods for “N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide” are not available, benzenesulfonamide derivatives are often synthesized through amidation reactions .Molecular Structure Analysis
The molecular structure of benzenesulfonamide derivatives can be confirmed using various spectroscopic techniques such as FTIR, 1H and 13C NMR .Chemical Reactions Analysis
Benzenesulfonamide derivatives have been studied for their anticancer and antimicrobial activities via inhibition of carbonic anhydrase IX .Physical And Chemical Properties Analysis
The physical and chemical properties of benzenesulfonamide derivatives can be analyzed using various techniques such as X-ray diffraction and Density Functional Theory (DFT) .Scientific Research Applications
Anticancer and Antimicrobial Activity via Carbonic Anhydrase IX Inhibition
- Application:
Combined with Oxaimidizolidine for Enhanced Properties
- Application:
- Synthesis of N-(pyrimidin-2-yl)benzenesulfonamide Derivatives:
Anti-Glioblastoma Multiforme (GBM) Activity
- Application:
- Synthesis of AL34 and AL110:
Mechanism of Action
Target of Action
The primary target of N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide is carbonic anhydrase IX (CA IX) . This enzyme is overexpressed in many solid tumors , and its inhibition can be a useful target for discovering novel antiproliferative agents .
Mode of Action
It is known that it inhibits the activity of ca ix . This inhibition likely disrupts the tumor cells’ metabolism, leading to a significant modification in pH .
Biochemical Pathways
The inhibition of CA IX by N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide affects the tumor cells’ metabolism . Specifically, it causes a shift from aerobic to anaerobic glycolysis, leading to changes in gene expression and uncontrolled cell proliferation .
Result of Action
The inhibition of CA IX by N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide leads to significant changes in the tumor cells’ metabolism . This results in uncontrolled cell proliferation and consequently tumor hypoxia . Some derivatives of the compound have shown significant inhibitory effects against both cancer cell lines at concentration ranges from 1.52–6.31 μM .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2S3/c18-22(19,14-5-2-1-3-6-14)17-11-10-13-8-9-16(21-13)15-7-4-12-20-15/h1-9,12,17H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMLYBRIPOXMXDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NCCC2=CC=C(S2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.